![molecular formula C21H21N3O5S B297735 N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide](/img/structure/B297735.png)
N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide
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Overview
Description
N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as Motesanib diphosphate and is a potent inhibitor of several receptor tyrosine kinases.
Mechanism of Action
The mechanism of action of N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide involves the inhibition of several receptor tyrosine kinases, including VEGFR, PDGFR, and c-KIT. Inhibition of these receptors leads to the inhibition of angiogenesis, tumor growth, and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of angiogenesis, tumor growth, and metastasis. This compound has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide in lab experiments include its potent inhibitory activity against several receptor tyrosine kinases, its ability to induce apoptosis in cancer cells, and its ability to inhibit the proliferation of cancer cells. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
There are several future directions for research on N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide. These include the development of more potent and selective inhibitors of receptor tyrosine kinases, the investigation of the potential use of this compound in combination with other anticancer agents, and the determination of its potential applications in the treatment of other diseases, such as cardiovascular disease. Additionally, further studies are needed to determine the optimal dosage and administration of this compound in humans.
Synthesis Methods
The synthesis method of N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide involves the reaction of 2-methoxyaniline with 2-nitrobenzaldehyde to form an imine intermediate. This intermediate is then reduced to form the corresponding amine, which is then reacted with 2-oxo-2-[2-(2-oxonaphthalen-1-ylidene)ethyl]hydrazinecarboxamide to form the final product.
Scientific Research Applications
N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide has been extensively studied for its potential applications in the treatment of cancer. This compound has been shown to inhibit several receptor tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (c-KIT). Inhibition of these receptors leads to the inhibition of angiogenesis, tumor growth, and metastasis.
Properties
Molecular Formula |
C21H21N3O5S |
---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
N-(2-methoxyphenyl)-N-[2-oxo-2-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]methanesulfonamide |
InChI |
InChI=1S/C21H21N3O5S/c1-29-20-10-6-5-9-18(20)24(30(2,27)28)14-21(26)23-22-13-17-16-8-4-3-7-15(16)11-12-19(17)25/h3-13,22H,14H2,1-2H3,(H,23,26)/b17-13+ |
InChI Key |
USNXZOQCHCRFHG-GHRIWEEISA-N |
Isomeric SMILES |
COC1=CC=CC=C1N(CC(=O)NN/C=C\2/C(=O)C=CC3=CC=CC=C32)S(=O)(=O)C |
SMILES |
COC1=CC=CC=C1N(CC(=O)NNC=C2C(=O)C=CC3=CC=CC=C32)S(=O)(=O)C |
Canonical SMILES |
COC1=CC=CC=C1N(CC(=O)NNC=C2C(=O)C=CC3=CC=CC=C32)S(=O)(=O)C |
Origin of Product |
United States |
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